Cas no 1378759-89-7 (N-methyl-4-(pyridin-2-yl)aniline)

• Product Name: N-methyl-4-(pyridin-2-yl)aniline
• CAS No: 1378759-89-7
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• MDL: MFCD20686043
• CID: 5684247
• PubChem ID: 68786004
• Update Time: 2025-05-22

N-methyl-4-(pyridin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 1378759-89-7
• SCHEMBL3785485
• EN300-2628521
• N-methyl-4-(pyridin-2-yl)aniline
• N-Methyl-4-(2-pyridinyl)benzenamine

• MDL： MFCD20686043
• Inchi： 1S/C12H12N2/c1-13-11-7-5-10(6-8-11)12-4-2-3-9-14-12/h2-9,13H,1H3
• InChI Key： ZJMVATBEACQHLE-UHFFFAOYSA-N
• SMILES： N(C)C1C=CC(=CC=1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.100±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 336.3±25.0 °C(Predicted)
• pka: 6.22±0.25(Predicted)

Additional information on N-methyl-4-(pyridin-2-yl)aniline

Comprehensive Overview of N-methyl-4-(pyridin-2-yl)aniline (CAS No. 1378759-89-7): Properties, Applications, and Industry Insights

N-methyl-4-(pyridin-2-yl)aniline (CAS No. 1378759-89-7) is an advanced organic compound with a unique molecular structure combining pyridine and aniline moieties. This heterocyclic amine has garnered significant attention in pharmaceutical and material science research due to its versatile chemical properties and potential applications. The compound's molecular formula and structural features make it a valuable intermediate for synthesizing bioactive molecules and functional materials.

Recent studies highlight the growing demand for N-methyl-4-(pyridin-2-yl)aniline derivatives in drug discovery, particularly for targeting kinase inhibitors and CNS-active compounds. Its electron-rich aromatic system enables diverse chemical modifications, aligning with current trends in precision medicine and personalized therapeutics. Researchers frequently search for "synthesis methods for 1378759-89-7" and "N-methyl-4-(pyridin-2-yl)aniline applications," reflecting its relevance in modern medicinal chemistry.

From a material science perspective, this compound exhibits promising photophysical properties, making it suitable for organic electronics and optoelectronic devices. Its conjugated system contributes to charge transport capabilities, a hot topic in sustainable energy research. Industry professionals often inquire about "1378759-89-7 solubility" and "thermal stability of N-methyl-4-(pyridin-2-yl)aniline," underscoring its utility in advanced material formulations.

The synthetic routes for CAS 1378759-89-7 typically involve cross-coupling reactions or reductive amination protocols. Recent advancements in catalytic methods have improved yield optimization and purity levels, addressing common challenges in scale-up production. Analytical techniques like HPLC, NMR, and mass spectrometry are crucial for characterizing this compound, as evidenced by frequent searches for "N-methyl-4-(pyridin-2-yl)aniline characterization data."

Environmental and regulatory aspects of 1378759-89-7 comply with global chemical safety standards. The compound's biodegradability profile and eco-friendly synthesis options align with the green chemistry movement, a major focus in contemporary research. Users frequently explore "safety data for N-methyl-4-(pyridin-2-yl)aniline" and "handling precautions 1378759-89-7," reflecting responsible usage concerns.

Future prospects for N-methyl-4-(pyridin-2-yl)aniline include potential applications in agrochemicals, dye chemistry, and catalysis. Its structural versatility positions it as a key player in developing next-generation functional materials. Ongoing research addresses questions like "biological activity of 1378759-89-7 derivatives" and "computational modeling of N-methyl-4-(pyridin-2-yl)aniline," demonstrating its interdisciplinary significance.

For researchers seeking high-purity 1378759-89-7, proper storage conditions (typically under inert atmosphere) and handling protocols are essential. The compound's stability data and compatibility with various solvent systems are frequently discussed in technical forums, highlighting practical considerations for laboratory use.